Cas no 2409520-53-0 (benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate)

• Product Name: benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate
• CAS No: 2409520-53-0
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 6191939
• PubChem ID: 165917587
• Update Time: 2025-10-29

benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2409520-53-0
• EN300-28285995
• benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate

• Inchi： 1S/C13H10ClFN2O2/c14-12-11(15)10(6-7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： MBKGTUJPQDOTQG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate

Research Brief on Benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate (CAS: 2409520-53-0): Recent Advances and Applications

Benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate (CAS: 2409520-53-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functionalized carbamate group, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activity, and emerging applications in medicinal chemistry.

The synthesis of benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate has been optimized in recent years to improve yield and purity, making it more accessible for pharmaceutical applications. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve efficient production. These methodological advancements have not only streamlined the synthesis process but also enabled the exploration of structural analogs with enhanced pharmacological properties. The compound's reactivity, particularly at the chloro and fluoro substituents, allows for further functionalization, making it a versatile building block in drug design.

In terms of biological activity, benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate has shown promise as a precursor in the development of kinase inhibitors. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, such as EGFR and JAK kinases. These findings underscore its potential as a scaffold for designing next-generation therapeutics with improved efficacy and reduced off-target effects.

Furthermore, the compound's role in fragment-based drug discovery (FBDD) has been explored. FBDD is a powerful strategy for identifying novel drug candidates by screening small molecular fragments and optimizing them into high-affinity ligands. Benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate, with its well-defined chemical properties and modifiable structure, has been utilized as a starting point in fragment libraries. Recent publications highlight its utility in generating lead compounds with favorable pharmacokinetic profiles, further validating its importance in modern drug discovery pipelines.

In conclusion, benzyl N-(2-chloro-3-fluoropyridin-4-yl)carbamate (CAS: 2409520-53-0) represents a valuable chemical entity with broad applications in pharmaceutical research. Its synthetic versatility, biological relevance, and potential as a drug scaffold make it a compound of enduring interest. Ongoing research continues to uncover new avenues for its use, particularly in targeted therapies and fragment-based drug design. As the field advances, this compound is likely to play an increasingly prominent role in the development of innovative therapeutics.